5-[(4-ethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol

• IUPAC Name: 5-[(4-ethylphenoxy)methyl]-3H-1,3,4-oxadiazole-2-thione
• InChI: InChI=1S/C11H12N2O2S/c1-2-8-3-5-9(6-4-8)14-7-10-12-13-11(16)15-10/h3-6H,2,7H2,1H3,(H,13,16)
• InChI Key: SQDDTWXGQIWUGA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC2=NNC(=S)O2
• Molecular Formula: C11H12N2O2S
• Molecular Weight: 236.29 g/mol

Description

5-[(4-ethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, material science, and agriculture. This molecule is a member of the oxadiazole family, which is known for its diverse biological activities.

Scientific Research Applications

5-[(4-ethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol has shown promising results in various scientific research applications. One of the most significant applications of this molecule is in the field of medicinal chemistry. Studies have shown that this molecule exhibits potent antibacterial and antifungal activities. It has also been found to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.

Mechanism of Action

The mechanism of action of 5-[(4-ethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol is not fully understood. However, studies have suggested that this molecule acts by inhibiting the activity of various enzymes and proteins involved in the growth and proliferation of bacteria and fungi. It has also been found to modulate the expression of various genes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
5-[(4-ethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol has been found to exhibit various biochemical and physiological effects. Studies have shown that this molecule can induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation and oxidative stress. It has also been found to possess neuroprotective and cardioprotective properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-[(4-ethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol in lab experiments is its potent antibacterial and antifungal activities. This makes it a valuable tool for studying the growth and proliferation of various microorganisms. However, one of the limitations of using this molecule is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 5-[(4-ethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol. One of the most significant directions is the development of new derivatives of this molecule with improved properties such as increased potency and reduced toxicity. Another direction is the investigation of the potential applications of this molecule in the field of material science, where it can be used as a building block for the synthesis of new materials with unique properties. Finally, the investigation of the potential applications of this molecule in the field of agriculture, where it can be used as a pesticide or herbicide, is another promising direction for future research.
Conclusion:
In conclusion, 5-[(4-ethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol is a chemical compound with significant potential in various scientific research applications. Its potent antibacterial and antifungal activities, anti-inflammatory and antioxidant properties, and neuroprotective and cardioprotective effects make it a valuable tool for studying various biological processes. However, its potential toxicity can limit its use in certain experiments. Future research on this molecule should focus on the development of new derivatives with improved properties and the investigation of its potential applications in material science and agriculture.

Synthesis Methods

The synthesis of 5-[(4-ethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol can be achieved through a multistep reaction process. The first step involves the reaction of 4-ethylphenol with chloromethyl methyl ether to form 4-(chloromethyl)-ethylphenol. The second step involves the reaction of 4-(chloromethyl)-ethylphenol with thiosemicarbazide to form 4-(4-ethylphenoxy)methyl)-1,3,4-thiadiazole-2-thiol. Finally, the third step involves the reaction of 4-(4-ethylphenoxy)methyl)-1,3,4-thiadiazole-2-thiol with chloroacetic acid to form 5-[(4-ethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol.